5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol
Overview
Description
5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol is a chemical compound with the molecular formula C14H20O . It has a molecular weight of 204.31 g/mol . The IUPAC name for this compound is 5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-ol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H20O/c1-13(2)7-8-14(3,4)12-9-10(15)5-6-11(12)13/h5-6,9,15H,7-8H2,1-4H3 . The Canonical SMILES structure is CC1(CCC(C2=C1C=CC(=C2)O)©C)C .Physical And Chemical Properties Analysis
The compound has a XLogP3-AA value of 4.7 . It has one hydrogen bond donor count and one hydrogen bond acceptor count .Scientific Research Applications
-
Chemical Information : “5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol” has a CAS Number of 22824-31-3 and a molecular formula of C14H20O . It is a solid substance with a molecular weight of 204.31 .
-
Safety Information : This compound has been classified with the GHS07 pictogram, and its hazard statements include H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P362, P403+P233, and P501 .
-
Potential Applications : While specific applications for this compound are not readily available, compounds with similar structures are often used in organic synthesis, materials science, and medicinal chemistry. For example, “5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-boronic acid” is used in organic synthesis , and “TTNPB” is used as a RAR-agonist in cultured human cord blood CD34 + CD38 - lin - cells .
-
Organic Synthesis : A one-step procedure was developed for the multigram synthesis of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-diol, and its three 1-substituted derivatives and 1-substituted 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-dione were obtained . This compound can be regarded as a 4,5-di-tert-alkyl-substituted o-benzoquinone with hydrogen atoms in the orthopositions with respect to the carbonyl groups .
-
Photoinitiator : It was found that 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-dione is an efficient photoinitiator . It was synthesized for the first time by Frémy oxidation of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol . Substitution of these hydrogens by XCH 2groups could enhance the efficiency of photoinitiating systems based thereon .
-
Chemical Synthesis : This compound is often used in chemical synthesis. It has a CAS Number of 22824-31-3 and a molecular formula of C14H20O . It is a solid substance with a molecular weight of 204.31 .
-
Photoinitiator : It was found that 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2,3-dione is an efficient photoinitiator . It was synthesized for the first time by Frémy oxidation of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol . Substitution of these hydrogens by XCH 2groups could enhance the efficiency of photoinitiating systems based thereon .
-
Ligand Synthesis : The new ligand 6,6′′-bis (5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-1,2,4-benzotriazin-3-yl)-2,2′:6′,2′′-terpyridine (CyMe4-BTTP) has been synthesized in 4 steps from 2,2′:6′,2′′-terpyridine . Detailed NMR and mass spectrometry studies indicate that the ligand forms 1:2 complexes with lanthanide (iii) perchlorates .
Safety And Hazards
properties
IUPAC Name |
5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O/c1-13(2)7-8-14(3,4)12-9-10(15)5-6-11(12)13/h5-6,9,15H,7-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHCJGSIRIFQTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C2=C1C=CC(=C2)O)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10296417 | |
Record name | 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10296417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol | |
CAS RN |
22824-31-3 | |
Record name | 22824-31-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=109195 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10296417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.